Cas no 1804382-91-9 (2-Amino-3-(aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1804382-91-9
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4930789
• Update Time: 2025-06-13

2-Amino-3-(aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H10F3N3O2/c1-15-6-4(2-12)7(13)14-3-5(6)16-8(9,10)11/h3H,2,12H2,1H3,(H2,13,14)
• InChI Key： NWOHBCKMBYHRGR-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(CN)=C1OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 1.1
• Topological Polar Surface Area: 83.4

Additional information on 2-Amino-3-(aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Amino-3-(aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1804382-91-9)

2-Amino-3-(aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1804382-91-9) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining amino, methoxy, and trifluoromethoxy functional groups, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate electronic and steric properties.

The growing demand for fluorinated pyridines in modern chemistry has placed compounds like 2-Amino-3-(aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine at the forefront of innovation. Fluorinated compounds are widely explored due to their enhanced metabolic stability and bioavailability, making them valuable in the development of new therapeutic agents. Recent studies highlight its potential in targeting central nervous system (CNS) disorders, where the trifluoromethoxy group may improve blood-brain barrier penetration.

From a synthetic perspective, CAS No. 1804382-91-9 serves as a versatile intermediate. Its dual amino functionality allows for selective derivatization, enabling the creation of diverse chemical libraries. This aligns with current trends in combinatorial chemistry and high-throughput screening, where researchers seek efficient routes to structurally complex molecules. The compound's stability under various reaction conditions further enhances its utility in multi-step syntheses.

Environmental and regulatory considerations are also shaping the discourse around 2-Amino-3-(aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine. As industries prioritize green chemistry principles, efforts are underway to optimize its synthesis using catalytic methods and renewable solvents. These advancements address common search queries such as "sustainable synthesis of fluorinated pyridines" and "eco-friendly heterocyclic compounds," reflecting broader market interests.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Such data is critical for quality control in commercial applications, particularly when answering frequently searched questions like "how to verify pyridine derivative purity" or "spectral data for aminomethyl pyridines." The availability of detailed analytical profiles supports its adoption in regulated industries.

Looking ahead, 2-Amino-3-(aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine exemplifies the intersection of medicinal chemistry and material science. Its structural features align with emerging research on smart materials and bioactive coatings, areas generating significant online engagement. By addressing both scientific and industrial pain points—from scalable production to application-specific modifications—this compound remains a subject of dynamic exploration across multiple disciplines.